Cas no 61843-92-3 (Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-)

• Product Name: Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
• CAS No: 61843-92-3
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 464812
• PubChem ID: 3647853
• Update Time: 2025-04-19

Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[3-(benzylcarbamoylamino)-4-methylphenyl]urea
• 1,1'-(4-Methyl-1,3-phenylene)bis(3-benzylurea)
• SCHEMBL23135815
• 61843-92-3
• AKOS017083818
• Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
• DTXSID00394633

• Inchi： 1S/C23H24N4O2/c1-17-12-13-20(26-22(28)24-15-18-8-4-2-5-9-18)14-21(17)27-23(29)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
• InChI Key： XJWHXWLCSJCVPT-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)NC1C=C(C=CC=1C)NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 388.19012
• Monoisotopic Mass: 388.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26